Cas no 1807130-44-4 (Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate)

• Product Name: Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate
• CAS No: 1807130-44-4
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4890598
• Update Time: 2025-07-23

Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-2-18-9(16)4-8-10(17)7(11(13)14)3-6(5-12)15-8/h3,11,17H,2,4-5H2,1H3
• InChI Key： DXOOWKDNNPLQPD-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C(CC(=O)OCC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate

Research Brief on Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS: 1807130-44-4)

Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS: 1807130-44-4) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique combination of functional groups, including chloromethyl, difluoromethyl, and hydroxyl moieties, which make it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

One of the key areas of interest surrounding this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate to construct heterocyclic scaffolds that exhibit potent biological activities. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of pyridine-based inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to serve as a key building block for the development of selective enzyme inhibitors with improved pharmacokinetic properties.

In addition to its synthetic utility, the compound's structural features have also been investigated for their direct biological effects. The presence of the difluoromethyl group, in particular, has been associated with enhanced metabolic stability and bioavailability, which are critical factors in drug design. Recent in vitro studies have shown that derivatives of Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate exhibit promising activity against a range of bacterial and fungal pathogens, suggesting its potential as a lead compound for antimicrobial drug development.

Another notable application of this compound lies in its potential as an anticancer agent. Preliminary studies have indicated that certain derivatives of Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate can induce apoptosis in cancer cell lines by modulating specific signaling pathways. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of a series of analogs, with some compounds showing significant cytotoxicity against breast and lung cancer cells. These findings underscore the compound's potential as a scaffold for the development of novel anticancer therapeutics.

Despite these promising developments, challenges remain in optimizing the compound's pharmacological profile. Issues such as solubility, toxicity, and off-target effects need to be addressed through further structural modifications and preclinical studies. Ongoing research is focused on exploring the structure-activity relationships (SAR) of Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate derivatives to identify the most promising candidates for clinical development.

In conclusion, Ethyl 6-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS: 1807130-44-4) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling subject for further research. As the field continues to evolve, this compound is likely to play a pivotal role in the discovery and development of next-generation therapeutics for a variety of diseases.